2-(3-(2,5-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide

• IUPAC Name: 2-[3-(2,5-dimethylphenyl)-6-oxopyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C23H25N3O3/c1-16-8-9-17(2)19(14-16)20-10-11-23(28)26(25-20)15-22(27)24-13-12-18-6-4-5-7-21(18)29-3/h4-11,14H,12-13,15H2,1-3H3,(H,24,27)
• InChI Key: FJDOMQVJHLARHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN(C(=O)C=C2)CC(=O)NCCC3=CC=CC=C3OC
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol
• CAS No.: 941930-99-0

Description

The compound 2-(3-(2,5-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide belongs to the pyridazinone-acetamide class of molecules. Its structure features a 6-oxopyridazinone core substituted with a 2,5-dimethylphenyl group at the 3-position and an acetamide side chain linked to a 2-methoxyphenethyl moiety.

Biological Activity

The compound 2-(3-(2,5-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide is a pyridazine derivative that has garnered attention for its potential biological activities. This article explores its synthesis, biological mechanisms, and applications based on current research findings.

• Molecular Formula : C22H26N4O3
• Molecular Weight : 378.48 g/mol
• Structure : The compound contains a pyridazine ring, a methoxy group, and a dimethylphenyl substituent which may influence its biological activity.

Biological Activity Overview

Research indicates that compounds with similar structures to 2-(3-(2,5-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide exhibit various biological activities, including:

• Antitumor Activity : Similar compounds have shown potential in inhibiting cancer cell proliferation.
• Antimicrobial Properties : Some derivatives demonstrate effectiveness against bacterial strains.
• Enzyme Inhibition : The compound may interact with enzymes, modulating their activity and influencing cellular pathways.

The proposed mechanisms of action for this compound include:

• Enzyme Binding : The compound may inhibit key enzymes involved in metabolic pathways.
• Receptor Interaction : It may bind to specific receptors, altering signal transduction processes.
• Gene Expression Modulation : The compound could affect the expression of genes related to critical cellular functions such as apoptosis and inflammation.

Antitumor Activity

A study evaluating the antitumor effects of similar pyridazine derivatives utilized 2D and 3D cell culture methods on human lung cancer cell lines (A549, HCC827, NCI-H358). The results indicated that these compounds exhibited significant cytotoxicity in 2D assays compared to 3D models, suggesting a promising avenue for cancer therapeutics .

Compound	IC50 (μM) in 2D Assay	IC50 (μM) in 3D Assay
Compound A	6.26 ± 0.33	20.46 ± 8.63
Compound B	6.48 ± 0.11	16.00 ± 9.38

Antimicrobial Activity

In another study, various pyridazine derivatives were tested against multiple bacterial strains. The compounds demonstrated varying degrees of antimicrobial activity, with some showing effectiveness comparable to standard antibiotics .

Synthesis Methods

The synthesis of 2-(3-(2,5-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide involves several steps:

• Formation of the pyridazine core through cyclization reactions.
• Introduction of the dimethylphenyl and methoxy groups via Friedel-Crafts acylation or nucleophilic substitution.
• Final acetamide formation under controlled conditions to optimize yield and purity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares the target compound with four pyridazinone-acetamide analogs derived from the evidence:

Compound Name	Molecular Formula	Molecular Weight	Pyridazinone Substituent	Acetamide Substituent	Key Features
Target: 2-(3-(2,5-Dimethylphenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide	C23H25N3O3*	~403.47*	2,5-Dimethylphenyl	2-Methoxyphenethyl	Methyl and methoxy groups enhance lipophilicity
Analog 1: 2-[3-(4-Chlorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(2,5-dimethoxyphenyl)acetamide []	C20H18ClN3O4	399.83	4-Chlorophenyl	2,5-Dimethoxyphenyl	Chlorine atom increases electronegativity
Analog 2: N-[2-(4-Methoxyphenyl)ethyl]-2-[3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]acetamide []	C22H23N3O4	393.44	4-Methoxyphenyl	2-(4-Methoxyphenyl)ethyl	Dual methoxy groups improve solubility
Analog 3: 2-(6-Oxo-3-phenylpyridazin-1(6H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide []	C19H14F3N3O2	373.33	Phenyl	2-(Trifluoromethyl)phenyl	Trifluoromethyl group enhances metabolic stability

Note: Values marked with () are inferred based on structural similarity to documented analogs.

Key Observations:

Substituent Effects :

• The 2,5-dimethylphenyl group on the target compound likely increases steric bulk and lipophilicity compared to 4-chlorophenyl (Analog 1) or 4-methoxyphenyl (Analog 2) .
• The 2-methoxyphenethyl side chain introduces a flexible ethyl linker, which may improve binding to hydrophobic pockets in biological targets compared to rigid aryl groups (e.g., Analog 1’s dimethoxyphenyl).

Physicochemical Trends :

• The presence of methoxy groups (e.g., Analog 2) generally enhances water solubility, whereas chlorine (Analog 1) or trifluoromethyl (Analog 3) substituents improve metabolic resistance .

Pharmacological Implications:

• Enzyme Inhibition: Pyridazinone derivatives in and exhibit activity as PRMT5 inhibitors or antipyrine hybrids, suggesting the target compound may similarly modulate enzyme function .
• SAR Trends :
  • Electron-withdrawing groups (e.g., Cl in Analog 1) enhance target affinity in enzyme-binding assays .
  • Bulky substituents (e.g., dimethylphenyl in the target) may reduce off-target interactions but could limit solubility .